![molecular formula C20H29N3O2 B6060507 1-[(1-butyryl-4-piperidinyl)carbonyl]-4-phenylpiperazine](/img/structure/B6060507.png)
1-[(1-butyryl-4-piperidinyl)carbonyl]-4-phenylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(1-butyryl-4-piperidinyl)carbonyl]-4-phenylpiperazine, also known as BPP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BPP is a piperazine derivative that has been synthesized and studied for its biological and pharmacological properties.
Mechanism of Action
1-[(1-butyryl-4-piperidinyl)carbonyl]-4-phenylpiperazine acts as a partial agonist at the dopamine D2 receptor, which is involved in the regulation of neurotransmitter release. This compound has been shown to increase dopamine release in the striatum, which is involved in the regulation of movement. This compound also acts as an antagonist at the serotonin receptor, which is involved in the regulation of mood.
Biochemical and Physiological Effects:
This compound has been shown to have anxiolytic and antidepressant effects in animal models. This compound has also been shown to increase locomotor activity and induce hyperactivity in rats. This compound has been shown to have a low toxicity profile, indicating its potential as a safe drug.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[(1-butyryl-4-piperidinyl)carbonyl]-4-phenylpiperazine in lab experiments include its specificity for the dopamine D2 receptor, its low toxicity profile, and its potential as a safe drug. The limitations of using this compound in lab experiments include its limited solubility in water, which may affect its bioavailability, and its potential for off-target effects.
Future Directions
Future research on 1-[(1-butyryl-4-piperidinyl)carbonyl]-4-phenylpiperazine could focus on its potential use as a treatment for neurological and psychiatric disorders, such as Parkinson's disease, schizophrenia, and depression. Further studies could also investigate the pharmacokinetics and pharmacodynamics of this compound, as well as its potential for drug interactions. Additionally, research could focus on the development of novel derivatives of this compound with improved pharmacological properties.
Synthesis Methods
The synthesis of 1-[(1-butyryl-4-piperidinyl)carbonyl]-4-phenylpiperazine involves the reaction of 1-benzyl-4-piperidone with butyryl chloride in the presence of triethylamine to form 1-butyryl-4-benzylpiperidine. This compound is then reacted with phenyl hydrazine to yield this compound. The purity of this compound can be improved by recrystallization from ethanol.
Scientific Research Applications
1-[(1-butyryl-4-piperidinyl)carbonyl]-4-phenylpiperazine has been studied for its potential applications in various fields, including neuroscience, pharmacology, and drug discovery. This compound has been shown to have an affinity for the dopamine D2 receptor, which is involved in the regulation of movement, emotion, and motivation. This compound has also been studied for its potential use as an antidepressant, anxiolytic, and antipsychotic drug.
properties
IUPAC Name |
1-[4-(4-phenylpiperazine-1-carbonyl)piperidin-1-yl]butan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O2/c1-2-6-19(24)22-11-9-17(10-12-22)20(25)23-15-13-21(14-16-23)18-7-4-3-5-8-18/h3-5,7-8,17H,2,6,9-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LFDHVOZGCMHDNH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N1CCC(CC1)C(=O)N2CCN(CC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.